Cas no 1420843-84-0 (4,6-Dimethyl-2-(piperidin-3-ylthio)pyrimidine hydrochloride)

• Product Name: 4,6-Dimethyl-2-(piperidin-3-ylthio)pyrimidine hydrochloride
• CAS No: 1420843-84-0
• MF: C₁₁H₁₈ClN₃S
• MW: 259.798719882965
• CID: 2179626
• Update Time: 2023-08-06

4,6-Dimethyl-2-(piperidin-3-ylthio)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethyl-2-(piperidin-3-ylthio)pyrimidine hydrochloride

• Inchi： 1S/C11H17N3S.ClH/c1-8-6-9(2)14-11(13-8)15-10-4-3-5-12-7-10;/h6,10,12H,3-5,7H2,1-2H3;1H
• InChI Key： DPAQKSFDQCEJTF-UHFFFAOYSA-N
• SMILES： Cl.S(C1N=C(C)C=C(C)N=1)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 190
• Topological Polar Surface Area: 63.1